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Compound of Interest

Compound Name: N-Acetyl-N-methyl-D-leucine

Cat. No.: B15408538

A comprehensive search for the CAS number and molecular weight of N-Acetyl-N-methyl-D-
leucine has yielded no direct results, suggesting the compound may be exceptionally rare,
referenced under a different nomenclature, or not widely documented in publicly accessible
chemical databases.

While information on the specific molecule requested by researchers, scientists, and drug
development professionals is not available, data for the closely related compound, N-Acetyl-D-
leucine, is well-documented. It is crucial to note that the addition of a methyl group to the
nitrogen atom fundamentally changes the chemical properties of the molecule, and therefore,
the data for N-Acetyl-D-leucine should not be used as a direct substitute.

Physicochemical Data for N-Acetyl-D-leucine

For reference and comparative purposes, the key identifiers for N-Acetyl-D-leucine are
provided below in a structured format.

Property Value Citations
CAS Number 19764-30-8 [11[2]13][4]
Molecular Weight 173.21 g/mol [1112][3]

Molecular Formula CsH1sNOs [1112113114]
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Due to the absence of specific data for N-Acetyl-N-methyl-D-leucine, this guide cannot
proceed with detailing experimental protocols or signaling pathways related to this particular
compound. Further investigation into specialized chemical supplier catalogs or chemical
synthesis literature may be required to obtain information on N-Acetyl-N-methyl-D-leucine.

Visualization of General Peptide Bond Formation

As a foundational concept relevant to the topic, the following diagram illustrates the general
principle of peptide bond formation, which is central to the structure of N-acetylated amino
acids.

Amino Acid 1

Dipeptide
R1-CH(NH2)-COOH

L
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R2-CH(NH2)-COOH

Click to download full resolution via product page

Caption: General workflow of a condensation reaction forming a peptide bond between two
amino acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. N-Acetyl-D-leucine | CBH15NO3 | CID 1241420 - PubChem [pubchem.ncbi.nim.nih.gov]

3. scbt.com [scbt.com]

4. N-Acetyl-D-leucine, 99% | CAS 19764-30-8 | Chemical-Suppliers [chemical-suppliers.eu]

 To cite this document: BenchChem. [Identity of N-Acetyl-N-methyl-D-leucine Unconfirmed in
Public Databases]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15408538#n-acetyl-n-methyl-d-leucine-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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